Cas no 1448052-33-2 (2-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide
• CAS No: 1448052-33-2
• MF: C₁₇H₁₇ClN₂O₃S
• MW: 364.846482038498
• CID: 6598836
• PubChem ID: 71788687
• Update Time: 2025-10-29

2-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide
• 2-chloro-N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]benzenesulfonamide
• AKOS024538196
• 2-chloro-N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)benzenesulfonamide
• 1448052-33-2
• F6200-3225
• 2-chloro-N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]benzene-1-sulfonamide

• Inchi： 1S/C17H17ClN2O3S/c1-20-11-13(12-6-2-4-8-15(12)20)16(21)10-19-24(22,23)17-9-5-3-7-14(17)18/h2-9,11,16,19,21H,10H2,1H3
• InChI Key： JQQJJJIQYFNPBM-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)C2C3=C(N(C)C=2)C=CC=C3)(=O)=O)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 364.0648413g/mol
• Monoisotopic Mass: 364.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide

Introduction to 2-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide (CAS No. 1448052-33-2)

2-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1448052-33-2, represents a unique blend of structural features that make it a promising candidate for various therapeutic applications. The molecular structure incorporates several key functional groups, including a chloro substituent, a hydroxy group, and an indole moiety, which collectively contribute to its distinct chemical properties and potential biological activities.

The presence of the chloro group in the molecule enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This feature allows for further functionalization, enabling the development of more complex derivatives with tailored properties. The hydroxy group, on the other hand, introduces polarity to the molecule, which can influence its solubility and interactions with biological targets. Additionally, the indole ring is well-known for its pharmacological significance, often found in natural products and bioactive molecules that exhibit diverse biological effects.

In recent years, there has been a growing interest in indole derivatives due to their potential therapeutic benefits. The indole moiety in 2-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide is particularly noteworthy, as it has been implicated in various biological processes. Studies have shown that indole derivatives can modulate multiple signaling pathways, making them attractive candidates for drug discovery. For instance, some indole-based compounds have demonstrated anti-inflammatory, antioxidant, and anticancer properties in preclinical studies.

The sulfonamide group in the compound's name, N-sulfonamide, is another critical feature that contributes to its pharmacological profile. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory effects. The incorporation of a sulfonamide moiety into the indole framework of 2-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide suggests that it may exhibit similar properties, potentially making it useful in the treatment of various diseases.

The ethyl chain extending from the benzene ring adds another layer of complexity to the molecule. This structural element can influence both the physical properties of the compound, such as its solubility and melting point, and its biological activity. Ethyl-substituted aromatic compounds have been widely studied for their potential applications in medicine and agriculture. The specific arrangement of atoms in 2-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide may confer unique interactions with biological targets, which could be exploited for therapeutic purposes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging computational methods such as molecular docking and quantum mechanics simulations, scientists can gain insights into how 2-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide interacts with biological targets. These studies have highlighted the potential of this compound as a lead molecule for drug development.

In addition to its structural complexity, 2-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-y)l]ethylbenzene-l-sulfonamide has shown promise in preclinical studies. Research has indicated that this compound may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. For example, studies have suggested that it could interfere with the activity of enzymes such as kinases and cyclases, which are often dysregulated in cancer cells. Furthermore, its ability to modulate inflammatory pathways makes it a candidate for treating chronic inflammatory diseases.

The synthesis of 2-chloro-N-Z-hydroxy-Z-(l-methyl-lH-indol-Z-zyl)ethylbenzene-l-sulfonamide involves multiple steps and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve this goal, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These methods allow for precise control over the molecular structure, enabling the introduction of specific functional groups at desired positions.

The pharmacokinetic properties of 2-chloro-N-Z-hydroxy-Z-(l-methyl-lH-indol-Z-zyl)ethylbenzene-l-sulfonamide are also an important consideration in drug development. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its potential as a therapeutic agent. Understanding these properties helps researchers design effective dosing regimens and predict how the compound will behave in vivo.

The safety profile of 2-chloro-N-Z-hydroxy-Z-(l-methyl-lH-indol-Z-zyl)ethylbenzene-l-sulfonamide has been evaluated through preclinical toxicology studies. These investigations have provided valuable insights into its potential side effects and toxicity levels. By assessing parameters such as acute toxicity and chronic exposure effects, researchers can determine whether further development is warranted.

In conclusion，cas no144805Z33Z, is a multifaceted organic compound with significant potential in pharmaceutical research。 Its unique structural features，including a chloro substituent、a hydroxyl group、and an indole moiety，make it an attractive candidate for drug development。 Recent studies have highlighted its promising biological activities，which could lead to new treatments for various diseases。 As research continues，this compound is expected to play an increasingly important role in medicinal chemistry。